1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: 1-(3-ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C12H15NO3S/c1-2-8-5-7-17-10(8)11(14)13-6-3-4-9(13)12(15)16/h5,7,9H,2-4,6H2,1H3,(H,15,16)
• InChI Key: JEIRJJQFBDSWGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1)C(=O)N2CCCC2C(=O)O
• Molecular Formula: C12H15NO3S
• Molecular Weight: 253.32 g/mol

Description

1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a pyrrolidine derivative that has a unique chemical structure, making it an attractive target for synthesis and investigation. In

Mechanism of Action

The mechanism of action of 1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid is not fully understood. However, it is believed to inhibit the activity of enzymes involved in cancer cell growth and proliferation. It can also disrupt the cell membrane of bacteria and fungi, leading to their death. Additionally, it can modulate neurotransmitter levels in the brain, leading to potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects
1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid has been shown to have various biochemical and physiological effects. It can induce apoptosis in cancer cells, leading to their death. It can also inhibit the growth and proliferation of bacteria and fungi. Moreover, it can modulate neurotransmitter levels in the brain, leading to potential therapeutic effects in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid in lab experiments is its unique chemical structure, which can lead to the discovery of new chemical entities with potential therapeutic effects. It is also relatively easy to synthesize and purify. However, one of the limitations is the lack of understanding of its mechanism of action, which can hinder its development as a drug candidate.

Future Directions

There are several future directions for the investigation of 1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid. One direction is to further elucidate its mechanism of action, which can lead to the discovery of new drug targets. Another direction is to investigate its potential as a drug candidate for the treatment of neurological disorders. Furthermore, it can be studied for its potential applications in other areas such as agriculture and environmental science.
In conclusion, 1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid is a unique chemical compound that has potential applications in various scientific research areas. Its synthesis method has been optimized, and it has been investigated for its anticancer, antibacterial, antifungal, and neurological effects. Despite its advantages, there is still a need for further investigation to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid involves the reaction of ethyl 2-bromo-3-thiophenecarboxylate with 2,5-dioxopyrrolidin-1-yl acetic acid in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired product. This method has been optimized and can yield high purity products.

Scientific Research Applications

1-(3-Ethylthiophene-2-carbonyl)pyrrolidine-2-carboxylic acid has been investigated for its potential applications in various scientific research areas. It has been studied for its anticancer activity, as it can inhibit the growth of cancer cells. It has also been investigated for its antibacterial and antifungal properties. Moreover, it has been studied as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's disease.